Cas no 2034299-26-6 (3-fluoro-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)pyridine-4-carboxamide)

• Product Name: 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)pyridine-4-carboxamide
• CAS No: 2034299-26-6
• MF: C₁₉H₁₇FN₄O
• MW: 336.362887144089
• CID: 6011776
• PubChem ID: 122162500
• Update Time: 2025-06-09

3-fluoro-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)pyridine-4-carboxamide
• 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide
• 3-fluoro-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)isonicotinamide
• 3-fluoro-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]pyridine-4-carboxamide
• AKOS032463728
• 2034299-26-6
• F6570-2681

• Inchi： 1S/C19H17FN4O/c20-15-11-21-9-8-13(15)19(25)23-16-6-2-1-5-14(16)17-12-24-10-4-3-7-18(24)22-17/h1-2,5-6,8-9,11-12H,3-4,7,10H2,(H,23,25)
• InChI Key： MWGPRWBHBYCCBV-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 336.13863934g/mol
• Monoisotopic Mass: 336.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Additional information on 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)pyridine-4-carboxamide

Comprehensive Analysis of 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide (CAS No. 2034299-26-6)

The compound 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide (CAS No. 2034299-26-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorinated pyridine core linked to an imidazo[1,2-a]pyridine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, which are critical in treating diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-yl}phenyl)pyridine-4-carboxamide aligns with this trend due to its ability to interact selectively with biological targets. Its fluorine atom enhances metabolic stability and bioavailability, addressing common challenges in drug development. This compound is often discussed in forums and publications focusing on structure-activity relationships (SAR) and fragment-based drug design (FBDD).

From a synthetic chemistry perspective, the preparation of CAS No. 2034299-26-6 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely studied in academic and industrial labs, reflecting the growing interest in heterocyclic chemistry and green synthesis. The compound’s imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as it mimics privileged structures found in many FDA-approved drugs, such as the sedative zolpidem.

Another area of interest is the compound’s potential role in neurodegenerative disease research. Recent studies suggest that derivatives of 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide may modulate pathways involved in Alzheimer’s and Parkinson’s diseases. This aligns with the broader scientific community’s focus on blood-brain barrier (BBB) penetration and central nervous system (CNS) drug development, topics frequently searched in academic databases.

For researchers exploring high-throughput screening (HTS) libraries, CAS No. 2034299-26-6 offers a valuable template due to its balanced lipophilicity and molecular weight. Its pyridine-carboxamide segment is also a common pharmacophore in agrochemicals, sparking cross-disciplinary collaborations. Notably, the compound’s patent landscape reveals active investigations by biotech firms, underscoring its commercial potential.

Environmental and regulatory considerations are equally important. The fluorine substitution in 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide raises questions about biodegradability, a hot topic in green chemistry circles. Analytical techniques like LC-MS and NMR are essential for characterizing its stability and degradation products, ensuring compliance with REACH and other regulatory frameworks.

In summary, 3-fluoro-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)pyridine-4-carboxamide (CAS No. 2034299-26-6) represents a versatile scaffold with broad applications in medicinal chemistry and beyond. Its integration into cutting-edge research on kinase inhibitors, CNS therapeutics, and sustainable synthesis positions it as a compound of enduring relevance. As the scientific community continues to explore its properties, this molecule is poised to contribute to breakthroughs in both human health and industrial innovation.